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Compound of Interest

Compound Name: BMS-813160

Cat. No.: B606254

Essential Safety and Handling Guide for BMS-
813160

For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide to the
Safe Handling, Operation, and Disposal of BMS-813160.

This guide provides immediate, essential safety protocols and logistical information for the
handling of BMS-813160, a potent and selective dual antagonist of CCR2 and CCR5.
Adherence to these procedures is critical to ensure personnel safety and maintain experimental
integrity.

I. Compound Data Summary

BMS-813160 is a crystalline solid intended for research use only and is not for human or
veterinary applications.[1] The following tables summarize its key physical and solubility
properties.

Table 1: Physical and Storage Properties of BMS-813160
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Property

Value

Physical Form

Crystalline solid[1]

CAS Number

1286279-29-5[1][2][3]

Molecular Formula

C25H40NsO2[1]

Molecular Weight

484.64 g/mol [2]

Storage (Powder)

3 years at -20°C[2]

Storage (Stock Solution)

Aliquot and store at -20°C for up to 1 month to

avoid repeated freeze-thaw cycles.[3]

Table 2: Solubility Data for BMS-813160

Solvent Solubility
DMSO 97 mg/mL (200.14 mM)[2]
Ethanol 92 mg/mL (189.82 mM)[3]
Water Insoluble[3]

Il. Personal Protective Equipment (PPE) Protocol

Given the potent biological activity of BMS-813160, a comprehensive PPE strategy is

mandatory to prevent accidental exposure through inhalation, skin contact, or ingestion.

Table 3: Required Personal Protective Equipment for Handling BMS-813160
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides a robust barrier
against skin contact. The outer
glove should be changed
immediately if contamination is

suspected.

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from airborne
particles and potential

splashes of solutions.

Body Protection

A dedicated, buttoned lab coat.

A disposable gown is
recommended when handling

larger quantities.

Prevents contamination of
personal clothing. Lab coats
should be removed before

leaving the laboratory.

Respiratory Protection

A NIOSH-approved respirator
is required when handling the
powder outside of a certified

containment system.

Prevents inhalation of fine

particles.

lll. Step-by-Step Handling and Operational Plan

This section outlines the procedural workflow for the safe handling of BMS-813160 from initial

preparation to post-experiment cleanup.

Experimental Workflow for BMS-813160
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BMS-813160 Handling Workflow
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Caption: Workflow for the safe handling of BMS-813160.

1. Preparation:
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o Don PPE: Before entering the designated handling area, put on all required PPE as specified
in Table 3.

e Prepare Containment Area: All handling of powdered BMS-813160 must occur within a
certified chemical fume hood or a glove box to minimize inhalation risk. The work surface
should be covered with absorbent, disposable liners.

2. Handling:

» Weighing: Use dedicated, calibrated equipment for weighing. Handle the powder gently to
avoid creating airborne dust.

e Reconstitution: To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the vial
containing the powdered compound. Cap the vial and vortex until the solid is completely
dissolved. For in-vivo experiments, further dilution with vehicles like corn oil may be
necessary.[4]

3. Experimentation:

o Conduct all experimental procedures involving BMS-813160 with care to prevent splashes
and aerosol generation.

4. Cleanup and Disposal:

o Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that
came into contact with BMS-813160. Use an appropriate cleaning agent (e.g., 70% ethanol
followed by water).

o Waste Disposal: All waste materials, including contaminated PPE, disposable liners, pipette
tips, and vials, must be disposed of as hazardous chemical waste. Follow your institution's
and local environmental regulations for hazardous waste disposal. Do not dispose of BMS-
813160 or its solutions down the drain.

IV. Emergency Procedures

Table 4: Emergency Response Plan for BMS-813160 Exposure
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Exposure Route Immediate Action

Immediately remove contaminated clothing.
Skin Contact Wash the affected area thoroughly with soap

and water for at least 15 minutes.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
or this guide to the medical personnel.

V. Signaling Pathway Overview

BMS-813160 is a dual antagonist of the chemokine receptors CCR2 and CCR5. These
receptors are involved in inflammatory responses and the migration of immune cells. The
diagram below illustrates the inhibitory action of BMS-813160 on these signaling pathways.
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BMS-813160 Mechanism of Action
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Caption: BMS-813160 inhibits CCR2 and CCR5 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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